Cas no 114834-02-5 (4-chloro-6-(1H-imidazol-1-yl)pyrimidine)

• Product Name: 4-chloro-6-(1H-imidazol-1-yl)pyrimidine
• CAS No: 114834-02-5
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• MDL: MFCD01631197
• CID: 63104
• PubChem ID: 2757612
• Update Time: 2025-07-18

4-chloro-6-(1H-imidazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(1H-imidazol-1-yl)pyrimidine
• 4-chloro-6-imidazol-1-ylpyrimidine
• 4-chloro-6-(imidazol-1-yl)pyrimidine
• 6-(imidazol-1-yl)-4-chloropyrimidine
• 6-chloro-4-(1-imidazolyl)pyrimidine
• 6-chloro-4-imidazolylpyrimidine
• Pyrimidine,4-chloro-6-(1H-imidazol-1-yl)
• 4-CHLORO-6-IMIDAZOL-1-YL-PYRIMIDINE
• 4-Chloro-6-(1H-iMidazol-1-yl)pyriMide
• Pyrimidine, 4-chloro-6-(1H-imidazol-1-yl)-
• 4-Chloro-6-(1-imidazolyl)pyrimidine
• IRGANOX5057
• J-003140
• AKOS005745407
• SY041541
• 114834-02-5
• FT-0687235
• EN300-76596
• SCHEMBL559293
• AB09344
• AC-6534
• Z802558694
• CS-0171511
• AS-38729
• BP-10387
• MFCD01631197
• DTXSID30373971
• AMY18011
• BOBHIPMYQAROLL-UHFFFAOYSA-N
• STL133221

• MDL： MFCD01631197
• Inchi： 1S/C7H5ClN4/c8-6-3-7(11-4-10-6)12-2-1-9-5-12/h1-5H
• InChI Key： BOBHIPMYQAROLL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1C=NC=C1

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2
• XLogP3: 1.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.47
• Boiling Point: 371.2℃/760mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.702
• PSA: 43.60000
• LogP: 1.31570

4-chloro-6-(1H-imidazol-1-yl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38

Additional information on 4-chloro-6-(1H-imidazol-1-yl)pyrimidine

4-Chloro-6-(1H-Imidazol-1-yl)pyrimidine: A Versatile Compound in Modern Pharmaceutical Research

4-Chloro-6-(1H-imidazol-1-yl)pyrimidine (CAS No. 114834-02-5) is a notable compound in the field of pharmaceutical research, known for its unique chemical structure and potential biological activities. This compound belongs to the class of pyrimidines, which are essential building blocks in nucleic acids and play a crucial role in various biological processes. The presence of a chloro substituent and an imidazolyl group on the pyrimidine ring imparts specific properties that make it an attractive target for drug discovery and development.

The chemical structure of 4-chloro-6-(1H-imidazol-1-yl)pyrimidine is characterized by a six-membered pyrimidine ring with a chlorine atom at the 4-position and an imidazole ring at the 6-position. This arrangement provides a rigid and planar structure, which is favorable for interactions with biological targets such as enzymes, receptors, and nucleic acids. The imidazole moiety, in particular, is known for its ability to form hydrogen bonds and π-stacking interactions, enhancing the compound's binding affinity and selectivity.

In recent years, significant advancements have been made in understanding the biological activities of 4-chloro-6-(1H-imidazol-1-yl)pyrimidine. Studies have shown that this compound exhibits potent antiviral, antifungal, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 4-chloro-6-(1H-imidazol-1-yl)pyrimidine derivatives effectively inhibit the replication of several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves the disruption of viral RNA synthesis and protein processing, making it a promising lead compound for the development of broad-spectrum antiviral agents.

Beyond its antiviral activity, 4-chloro-6-(1H-imidazol-1-yl)pyrimidine has also shown promise in cancer therapy. Preclinical studies have reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been found to downregulate key oncogenic signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer. These findings suggest that 4-chloro-6-(1H-imidazol-1-yl)pyrimidine could serve as a valuable scaffold for designing novel anticancer drugs with improved efficacy and reduced side effects.

The pharmacological profile of 4-chloro-6-(1H-imidazol-1-yl)pyrimidine is further enhanced by its favorable physicochemical properties. The compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectable solutions. Additionally, it demonstrates acceptable oral bioavailability and metabolic stability, making it suitable for chronic administration in clinical settings.

In terms of safety, preclinical toxicology studies have indicated that 4-chloro-6-(1H-imidazol-1-yl)pyrimidine has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its long-term use is safe and effective. Ongoing clinical trials are evaluating the safety and efficacy of this compound in treating various diseases, including viral infections and cancer.

The versatility of 4-chloro-6-(1H-imidazol-1-yl)pyrimidine extends beyond its direct therapeutic applications. It serves as an important tool in chemical biology research, enabling scientists to probe the function of specific biological targets and pathways. For example, it can be used as a probe to study the role of certain enzymes or receptors in disease pathogenesis or to identify novel drug targets through high-throughput screening assays.

In conclusion, 4-chloro-6-(1H-imidazol-1-yl)pyrimidine (CAS No. 114834-02-5) is a promising compound with diverse biological activities and potential applications in pharmaceutical research. Its unique chemical structure confers specific properties that make it an attractive lead compound for drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for the development of innovative treatments for various diseases.